![molecular formula C19H24N4O3 B5587112 N-{(3R*,4R*)-3-hydroxy-1-[(1-isopropyl-1H-pyrrol-2-yl)carbonyl]piperidin-4-yl}pyridine-2-carboxamide](/img/structure/B5587112.png)
N-{(3R*,4R*)-3-hydroxy-1-[(1-isopropyl-1H-pyrrol-2-yl)carbonyl]piperidin-4-yl}pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthetic routes for related compounds generally involve stepwise reactions, starting from basic pyridine or piperidine structures. For instance, compounds similar to our chemical of interest have been synthesized through processes such as acylation, deprotection, and salt formation from aminopyridine and N,N′-carbonyldiimidazole, indicating a multi-step synthetic procedure that can be adapted for our target molecule (Wei et al., 2016).
Molecular Structure Analysis
The molecular structure is crucial for understanding the chemical behavior of the compound. The crystal and molecular structures of related compounds, analyzed through X-ray diffraction, have provided insights into their conformation and the influence of intramolecular and intermolecular hydrogen bonds on molecular packing (Kuleshova & Khrustalev, 2000). Such analyses are essential for N-{(3R*,4R*)-3-hydroxy-1-[(1-isopropyl-1H-pyrrol-2-yl)carbonyl]piperidin-4-yl}pyridine-2-carboxamide to predict its chemical reactivity and interactions.
Chemical Reactions and Properties
The chemical reactions primarily involve functional group transformations relevant to its core structures, such as piperidine and pyrrolidine rings. For example, related chemicals have been synthesized through reactions like oxidative decarboxylation-beta-iodination of amino acids, indicating a potential pathway for modifying the piperidine or pyrrolidine components of our compound (Boto et al., 2001).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline form, are determined by the molecular structure. While specific data for our compound may not be available, similar compounds' studies provide a basis for predictions. For instance, the synthesis and analysis of related compounds have revealed insights into their crystalline forms and solubility, which are critical for determining the compound's applicability in different environments and formulations.
Chemical Properties Analysis
The chemical properties, including reactivity with different agents, stability under various conditions, and interactions with biological molecules, are essential for understanding the compound's potential uses and safety profile. While specific reactions and interactions of N-{(3R*,4R*)-3-hydroxy-1-[(1-isopropyl-1H-pyrrol-2-yl)carbonyl]piperidin-4-yl}pyridine-2-carboxamide have not been detailed, related compounds have been studied for their reactivity and binding interactions, providing a template for understanding our compound's chemical behavior (Hay et al., 2006).
properties
IUPAC Name |
N-[(3R,4R)-3-hydroxy-1-(1-propan-2-ylpyrrole-2-carbonyl)piperidin-4-yl]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O3/c1-13(2)23-10-5-7-16(23)19(26)22-11-8-14(17(24)12-22)21-18(25)15-6-3-4-9-20-15/h3-7,9-10,13-14,17,24H,8,11-12H2,1-2H3,(H,21,25)/t14-,17-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLKJDCHPCQSYEK-RHSMWYFYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=CC=C1C(=O)N2CCC(C(C2)O)NC(=O)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N1C=CC=C1C(=O)N2CC[C@H]([C@@H](C2)O)NC(=O)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.